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Introduction
5-Bromonicotinaldehyde, also known as 5-bromo-3-pyridinecarboxaldehyde, is a pivotal

heterocyclic building block in the landscape of organic synthesis and medicinal chemistry. Its

structure, featuring a pyridine ring functionalized with both a reactive aldehyde group and a

bromine atom, offers a versatile scaffold for the construction of complex molecules. The

bromine atom serves as a convenient handle for cross-coupling reactions, while the aldehyde

group is amenable to a wide array of chemical transformations. This dual reactivity makes it an

invaluable precursor in the synthesis of novel pharmaceutical compounds, particularly in the

development of kinase inhibitors for therapeutic intervention in diseases such as cancer and

inflammatory disorders.[1][2] This technical guide provides a comprehensive overview of its

chemical identity, physicochemical properties, synthesis methodologies, and key applications.

History and Discovery
While 5-Bromonicotinaldehyde is a commercially available and widely utilized reagent today,

specific details regarding its initial discovery and first synthesis are not prominently

documented in readily accessible historical literature. The compound, identified by its CAS

Number 113118-81-3, appears in patents and scientific articles primarily from the late 20th

century onwards, often in the context of developing more complex molecules.[3][4] Its

emergence is closely tied to the growing interest in functionalized pyridine scaffolds for
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agrochemical and pharmaceutical research. Modern synthetic chemistry has since focused on

optimizing its preparation, leading to efficient and scalable methods.[2][5]

Physicochemical and Spectroscopic Data
The accurate characterization of 5-Bromonicotinaldehyde is crucial for its application in

synthesis. The following tables summarize its key physical, chemical, and spectroscopic

properties.

Table 1: Chemical Identifiers and Physical Properties

Identifier Type Value Reference(s)

CAS Number 113118-81-3 [4][6]

IUPAC Name
5-bromopyridine-3-

carbaldehyde
[4][6]

Synonyms

5-Bromo-3-

pyridinecarboxaldehyde, 3-

Bromo-5-formylpyridine

[6][7][8]

Molecular Formula C₆H₄BrNO [6][7][9]

Molecular Weight 186.01 g/mol [6][9]

Appearance
White to off-white crystalline

powder or solid
[6][10]

Melting Point 96.0 to 102.0 °C [6][10]

Boiling Point 251.1 °C (Predicted) [1][10]

Density 1.683 g/cm³ (Predicted) [1][10]

InChI Key
NGUVGKAEOFPLDT-

UHFFFAOYSA-N
[6][7][9]

Table 2: Spectroscopic Data Summary
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Spectroscopy
Key Features and
Observed Values

Reference(s)

¹H NMR

Signals for aromatic protons

and a significantly downfield

aldehyde proton.

[11]

¹³C NMR

Distinct signals for the pyridine

ring carbons and the carbonyl

carbon.

[11]

FTIR (KBr)

Strong C=O stretching band

for the aldehyde, C-H

stretching for the aromatic ring.

[11]

Mass Spec. (EI)

Molecular ion peak

corresponding to the

compound's mass.

[11]

Experimental Protocols: Synthesis of 5-
Bromonicotinaldehyde
Several synthetic routes to 5-Bromonicotinaldehyde have been developed. The two primary

strategies involve a traditional multi-step synthesis starting from nicotinic acid and a more

recent, efficient one-pot synthesis from 3,5-dibromopyridine.[2]

Protocol 1: Modern One-Pot Synthesis from 3,5-
Dibromopyridine
This method, adapted from patent literature, offers high yield and milder reaction conditions,

making it suitable for industrial production.[5] It utilizes a Grignard reagent for a bromine-

magnesium exchange followed by formylation.

Logical Workflow for Synthesis from 3,5-Dibromopyridine
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Start:
3,5-Dibromopyridine

Grignard Formation:
+ i-PrMgCl

+ TMEDA (stabilizer)
Solvent: THF

Intermediate:
5-Bromo-3-pyridylmagnesium Chloride

Formylation:
+ DMF

Crude Product:
After aqueous workup

Purification:
Pulping with

Petroleum Ether/Ethyl Acetate

Final Product:
5-Bromonicotinaldehyde

 

Start:
Nicotinic Acid

Bromination:
+ Br₂

+ SOCl₂

Step 1

Intermediate 1:
5-Bromonicotinic Acid

Acyl Chloride Formation:
+ SOCl₂ or (COCl)₂

Step 2

Intermediate 2:
5-Bromonicotinoyl Chloride

Reduction:
+ LiAlH(OtBu)₃

(Mild Reducing Agent)

Step 3

Final Product:
5-Bromonicotinaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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